Cas no 36244-70-9 (4-(1S)-1-aminoethylbenzonitrile)

• Product Name: 4-(1S)-1-aminoethylbenzonitrile
• CAS No: 36244-70-9
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD09829186
• CID: 54553
• PubChem ID: 30082541
• Update Time: 2024-10-30

4-(1S)-1-aminoethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-4-(1-Aminoethyl)benzonitrile
• (S)-1-(4-Cyanophenyl)ethanamine
• (S)-(-)-1-(4-CYANOPHENYL)ETHYLAMINE
• Benzonitrile, 4-(1-aminoethyl)-,(S)-
• Benzonitrile, 4-[(1S)-1-aminoethyl]-
• 36244-70-9
• AC-9526
• EN300-1830107
• 4-[(1S)-1-azanylethyl]benzenecarbonitrile
• A823173
• A874394
• SCHEMBL6814147
• DTXSID90652714
• 4-[(S)-1-Aminoethyl]benzonitrile
• AKOS015840099
• I11173
• MFCD09829186
• A815096
• AS-62431
• Benzonitrile,4-[(1S)-1-aminoethyl]-
• CS-B0175
• 4-[(1S)-1-aminoethyl]benzonitrile
• 4-(1S)-1-aminoethylbenzonitrile

• MDL： MFCD09829186
• Inchi： 1S/C9H10N2/c1-7(11)9-4-2-8(6-10)3-5-9/h2-5,7H,11H2,1H3/t7-/m0/s1
• InChI Key： CANLULJYEHSQFU-ZETCQYMHSA-N
• SMILES： N[C@@H](C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 146.08400
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 303.4±15.0 °C at 760 mmHg
• Flash Point: 145.2±27.8 °C
• PSA: 49.81000
• LogP: 2.27828
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(1S)-1-aminoethylbenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)